Cas no 217816-60-9 (3-Bromo-2-fluoro-6-iodobenzamide)

• Product Name: 3-Bromo-2-fluoro-6-iodobenzamide
• CAS No: 217816-60-9
• Molecular Formula: C₇H₄NOFBrI
• Molecular Weight: 343.919
• MDL: MFCD13191967
• CID: 3168452
• PubChem ID: 10545358

3-Bromo-2-fluoro-6-iodobenzamide Properties

Names and Identifiers

• SCHEMBL16936353
• AKOS030627978
• DB-099144
• MFCD13191967
• AS-61112
• C7H4BrFINO
• 3-bromo-2-fluoro-6-iodobenzamide
• W11910
• 217816-60-9

• MDL： MFCD13191967
• InChIKey： OCVCKYMZLWKZMC-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4BrFINO/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2H,(H2,11,12)
• SMILES： BrC1=C(F)C(C(N)=O)=C(I)C=C1

Computed Properties

• Exact Mass: 342.85050g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 342.85050g/mol
• Heavy Atom Count: 12
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives